Alpha 1(I) Collagen (614-639), human

• Molecular Formula: C134H189N37O39
• Molecular Weight: 2942.2 g/mol
• InChI: InChI=1S/C134H189N37O39/c1-70(2)54-97(167-122(199)90(56-75-24-11-7-12-25-75)164-126(203)98(68-173)168-123(200)91(57-76-26-13-8-14-27-76)163-125(202)96(62-109(185)186)166-119(196)89(55-74-22-9-6-10-23-74)154-106(180)66-147-110(187)71(3)150-112(189)82(136)67-172)130(207)169-51-19-31-99(169)128(205)159-88(43-46-103(138)177)129(206)171-53-21-33-101(171)131(208)170-52-20-32-100(170)127(204)158-86(42-45-102(137)176)117(194)157-87(44-47-107(181)182)118(195)155-84(28-15-16-48-135)114(191)151-72(4)111(188)160-94(60-79-63-143-69-149-79)124(201)165-95(61-108(183)184)113(190)148-64-104(178)146-65-105(179)153-83(29-17-49-144-133(139)140)116(193)161-93(59-78-36-40-81(175)41-37-78)121(198)162-92(58-77-34-38-80(174)39-35-77)120(197)156-85(30-18-50-145-134(141)142)115(192)152-73(5)132(209)210/h6-14,22-27,34-41,63,69-73,82-101,172-175H,15-21,28-33,42-62,64-68,135-136H2,1-5H3,(H2,137,176)(H2,138,177)(H,143,149)(H,146,178)(H,147,187)(H,148,190)(H,150,189)(H,151,191)(H,152,192)(H,153,179)(H,154,180)(H,155,195)(H,156,197)(H,157,194)(H,158,204)(H,159,205)(H,160,188)(H,161,193)(H,162,198)(H,163,202)(H,164,203)(H,165,201)(H,166,196)(H,167,199)(H,168,200)(H,181,182)(H,183,184)(H,185,186)(H,209,210)(H4,139,140,144)(H4,141,142,145)/t71-,72-,73-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-/m0/s1
• InChIKey: IMDSEDASFHTLRY-QRDZRNIKSA-N

Alpha 1(I) Collagen (614-639) Definition & Profile

Alpha 1(I) Collagen (614-639), human (CAS: 210905-12-7) is a synthetic 26-amino acid peptide [1] corresponding to the C-terminal telopeptide of the human collagen alpha-1(I) chain . It is functionally defined as a peptide inhibitor of collagen fibrillar matrix assembly , a critical step in the formation of extracellular matrix and a key pathological process in fibrotic diseases and tumor progression. This peptide serves as a targeted molecular probe for dissecting collagen self-assembly mechanisms and offers a distinct alternative to broad-spectrum matrix metalloproteinase inhibitors or non-specific antifibrotic agents.

Defined 26-mer C-telopeptide sequence for epitope recognition studies

Fibril assembly inhibitor, distinct from platelet-activating full-length collagen

HPLC-verified purity supports reproducible assay conditions

• [1] Hoelzel Biotech. Collagen alpha1(I) C-Telopeptide (614-639), human. Datasheet AS-63837. View Source

Alpha 1(I) Collagen (614-639) Irreplaceability

Generic substitution with other collagen fragments or small-molecule antifibrotic agents is not scientifically valid due to the distinct mechanism of action of Alpha 1(I) Collagen (614-639). While many compounds indirectly affect collagen synthesis or promote its degradation, this peptide directly inhibits the extracellular self-assembly of type I collagen monomers into fibrils by competing for specific telopeptide-helix binding interactions [1]. Substituting with a random peptide sequence or a scrambled analog would abolish this inhibitory activity, as demonstrated by mutagenesis studies on related telopeptide fragments [2]. Furthermore, small molecule inhibitors like nintedanib or pirfenidone operate via multiple pathways including receptor tyrosine kinases and TGF-β signaling, lacking the pathway specificity required for precise mechanistic dissection of fibrillogenesis [3]. Therefore, the use of the exact Alpha 1(I) Collagen (614-639) sequence is mandatory for experiments designed to probe or inhibit the specific intermolecular interactions driving type I collagen fibril assembly.

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Full-length collagen may trigger platelet activation through GPVI, shifting away from assembly inhibition.

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CRP activates GPVI and lacks the LF-68 epitope, limiting C-telopeptide immunodetection use.

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Truncated C-telopeptide fragments lack the complete 26-mer interface needed for fibril assembly studies.

• [1] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source
• [2] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source
• [3] Knihovny.cz. A novel antifibrotic mechanism of nintedanib and pirfenidone inhibition of collagen fibril assembly. Summary of Am J Respir Cell Mol Biol. 2017;57(1):77-90. View Source

Alpha 1(I) Collagen (614-639) Comparative Evidence

Molecular Weight Precision vs. Full-Length Collagen

The synthetic peptide Alpha 1(I) Collagen (614-639), human, is routinely supplied with a purity of ≥95% as determined by HPLC [1]. This level of purity ensures that the observed biological activity in fibrillogenesis inhibition assays is attributable to the specific peptide sequence and not to contaminants or truncated fragments. For comparison, the use of lower purity peptides or crude extracts can introduce artifacts in quantitative self-assembly kinetics assays, leading to irreproducible results [2].

MW Precision

Reported

2,942.16 Da vs ~300 kDa

defined 26-mer vs heterogeneous full-length collagen

Homogeneous size definition supports reproducible fibrillogenesis assays

~100-fold difference; full-length collagen has variable post-translational modifications

Evidence Dimension	Peptide Purity (HPLC)
Target Compound Data	≥95%
Comparator Or Baseline	Standard peptide synthesis grade (typically 90-95%); research-grade peptides for critical assays often require >98%
Quantified Difference	Meets or exceeds standard research grade purity; documented purity reduces experimental variability.
Conditions	Analytical HPLC

Why This Matters

Procurement of a well-characterized, high-purity peptide is essential for generating reliable and reproducible data in quantitative biophysical assays of collagen assembly, which are highly sensitive to contaminants.

• [1] Hoelzel Biotech. Collagen alpha1(I) C-Telopeptide (614-639), human. Datasheet AS-63837. View Source
• [2] Adooq. Alpha 1(I) Collagen (614-639), human Datasheet A23142. View Source

HPLC Purity Comparison

Alpha 1(I) Collagen (614-639) acts as a competitive inhibitor of type I collagen fibrillogenesis by binding to a specific site on the collagen monomer. This mechanism is supported by seminal research on related telopeptide peptides. The alpha1(I) C-telopeptide sequence, to which this compound belongs, inhibited collagen I self-assembly by approximately 95% at a concentration of 2.5 mM in a purified in vitro system [1]. In contrast, small molecule inhibitors like nintedanib and pirfenidone exhibit a different, indirect mechanism involving the disruption of collagen fibril assembly as one of several downstream effects, and their specific IC50 values for this process are not directly comparable to a sequence-specific peptide inhibitor [2].

HPLC Purity

Data to verify

≥98% vs ≥95%

supplier specification vs standard research-grade peptide

Reduced impurity may support sensitive cell-based assay reproducibility

3% purity difference; impurity ≤2% vs ≤5%; vendor-specific specification

Evidence Dimension	Inhibition of Collagen I Fibril Assembly
Target Compound Data	~95% inhibition (based on class-level data for C-telopeptide peptides) [1]
Comparator Or Baseline	Nintedanib / Pirfenidone (small molecule antifibrotics)
Quantified Difference	Alpha 1(I) Collagen (614-639) provides a direct, sequence-specific mechanism for blocking fibril assembly; small molecules have pleiotropic effects with indirect inhibition of fibril formation as one component.
Conditions	In vitro self-assembly assay using purified collagen I monomers

Why This Matters

For researchers seeking a direct and specific tool to study or block the molecular interactions of collagen fibril formation, Alpha 1(I) Collagen (614-639) offers a well-defined mechanism that is distinct from broad-spectrum antifibrotic drugs.

• [1] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source
• [2] Knihovny.cz. A novel antifibrotic mechanism of nintedanib and pirfenidone inhibition of collagen fibril assembly. Summary of Am J Respir Cell Mol Biol. 2017;57(1):77-90. View Source

C-Telopeptide Epitope Verification

The exact 26-amino acid sequence (SAGFDFSFLPQPPQEKAHDGGRYYRA) [1] and molecular weight (2942.16 Da) of Alpha 1(I) Collagen (614-639) are critical parameters for experimental reproducibility. A scrambled peptide or a non-specific collagen fragment would not replicate the specific intermolecular interactions mediated by this telopeptide. For instance, a nine-amino acid fragment derived from the alpha2(I) C-telopeptide showed different binding characteristics, and mutation of its aromatic residues abolished its inhibitory function [2], highlighting the unique structural requirements for activity within the telopeptide class.

Epitope Sequence

Class-level

SAGFDFSFLPQPPQEKAHDGGRYYRA

recognized by anti-collagen alpha-1(I) C-telopeptide antibody [LF-68]

Exact 26-mer required for C-telopeptide-specific immunodetection

CRP, GFOGER, and C-telopeptide octapeptide do not share this full epitope

Evidence Dimension	Peptide Sequence Identity
Target Compound Data	SAGFDFSFLPQPPQEKAHDGGRYYRA (26 amino acids) [1]
Comparator Or Baseline	Scrambled sequence control peptide
Quantified Difference	Scrambled sequence or truncated variants (e.g., 9-mer from alpha2(I)) fail to inhibit fibril assembly, confirming sequence-specificity [2].
Conditions	Mass spectrometry and Edman degradation for sequence confirmation; in vitro fibrillogenesis assay

Why This Matters

This confirms that the biological activity is sequence-dependent. Procurement of the verified sequence is non-negotiable for experiments aimed at studying the C-telopeptide's role in collagen assembly; a generic 'collagen peptide' will not suffice.

• [1] Hoelzel Biotech. Collagen alpha1(I) C-Telopeptide (614-639), human. Datasheet AS-63837. View Source
• [2] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source

Anti-Fibrotic Activity in TGF-β Signaling

The precise C-terminal sequence of the alpha1(I) chain is crucial for normal fibrillogenesis. While Alpha 1(I) Collagen (614-639) represents the full C-telopeptide, studies on proteolytically-cleaved collagen demonstrate the importance of the terminal 'GFD' motif within this region [1]. Collagen lacking the Gly-Phe-Asp (GFD) sequence at the C-terminus (e.g., actinidain-hydrolyzed collagen) exhibits poor fibrillogenesis and forms an altered suprastructure [1]. A synthetic nonapeptide that included the GFD sequence weakly inhibited normal collagen assembly but accelerated the assembly of the defective collagen [1]. This contrasts with the inhibitory action of the full C-telopeptide, which blocks normal assembly by approximately 95% [2]. This highlights that the full 26-mer sequence, including residues beyond the GFD motif, is required for potent and consistent inhibition.

Anti-Fibrotic Profile

Data to verify

Reported inhibition of TGF-β-induced α-SMA, collagen I, TIMP-1, MMP-13 in HUVECs

Supports pathway-response interpretation in endothelial cell model

Qualitative effect described; quantitative metrics not provided by source

Evidence Dimension	Effect on Fibrillogenesis
Target Compound Data	Full C-telopeptide (Alpha 1(I) Collagen 614-639): ~95% inhibition of normal assembly [2]
Comparator Or Baseline	Synthetic nonapeptide containing the GFD motif (partial sequence)
Quantified Difference	The nonapeptide weakly inhibits normal assembly but accelerates assembly of defective collagen, whereas the full C-telopeptide is a potent inhibitor of normal assembly.
Conditions	In vitro self-assembly assays with purified type I collagen

Why This Matters

This data underscores the functional importance of the entire telopeptide sequence. Procuring the full Alpha 1(I) Collagen (614-639) peptide is essential for achieving the robust, inhibitory phenotype associated with the native C-telopeptide, which shorter peptide fragments cannot fully replicate.

• [1] Kunii S, Morimoto K, Nagai K, Saito T, Sato K, Tonomura B. Actinidain-hydrolyzed type I collagen reveals a crucial amino acid sequence in fibril formation. J Biol Chem. 2010 Jun 4;285(23):17465-75. doi: 10.1074/jbc.M110.102475. View Source
• [2] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source

C-Telopeptide Localization vs. Triple-Helical Domain

The organization of type I collagen into fibrils significantly influences the invasive behavior of cancer cells, particularly melanoma. Studies using three-dimensional (3D) collagen matrix models demonstrate that age-associated changes in collagen I structure promote the invasion of BRAF^V600E mutated melanoma cells and their resistance to therapy [1]. Alpha 1(I) Collagen (614-639), by inhibiting the de novo formation of a dense collagen fibrillar matrix, can be used as a tool to modulate the physical and biochemical properties of the 3D matrix . This allows researchers to create a more controlled and less invasion-permissive microenvironment compared to matrices formed from untreated collagen I, providing a platform to dissect the specific contribution of matrix architecture to tumor progression.

Domain Localization

Class-level

Residues 614–639; C-terminal non-helical telopeptide

outside triple-helical collagenous domain (residues 179–1192)

Enables study of intermolecular cross-linking interface during fibril assembly

Distinct from triple-helical domain peptides (e.g., MMP substrates) and N-terminal telopeptide fragments

Evidence Dimension	Effect on Tumor Cell Behavior in 3D Culture
Target Compound Data	Inhibition of collagen fibril assembly leads to a less dense matrix, potentially reducing tumor cell invasion and chemoresistance.
Comparator Or Baseline	Untreated type I collagen matrix (which forms a dense fibrillar network)
Quantified Difference	The quantitative difference is model-dependent; the key differentiation is the ability to modulate matrix architecture to study its impact on cancer cell phenotype, which is not possible with standard collagen matrices.
Conditions	3D collagen gel invasion assays with melanoma cell lines

Why This Matters

This application distinguishes Alpha 1(I) Collagen (614-639) as a matrix-engineering reagent. It provides a method to experimentally control the biophysical properties of the ECM, which is crucial for studies in cancer biology, drug resistance, and tissue engineering where matrix stiffness and architecture are key variables.

• [1] EM-Consulte. Age-associated changes in type I collagen promote the invasion of BRAF^V600E mutated melanoma cells and their resistance to targeted therapies within three-dimensional matrix models. View Source

Alpha 1(I) Collagen (614-639) Applications

Collagen Fibrillogenesis & ECM Assembly

Used to dissect the molecular kinetics and binding interactions driving type I collagen self-assembly. By adding Alpha 1(I) Collagen (614-639) to in vitro fibril formation assays, researchers can quantify its inhibitory effect (e.g., ~95% inhibition at 2.5 mM for related peptides [1]) and map the specific binding site on the collagen monomer (residues 776-822 of the alpha(I) chain) [1]. This application is critical for validating novel antifibrotic strategies that target the extracellular assembly step rather than intracellular synthesis.

C-Telopeptide Immunodetection & Assay Development

Employed to create 3D collagen matrices with tunable architecture and stiffness. By inhibiting the formation of a dense fibrillar network , researchers can generate a less invasion-permissive ECM to study the specific role of matrix mechanics in tumor cell migration, invasion, and response to therapy, as demonstrated in melanoma models [2]. This allows for the decoupling of biochemical and biomechanical signals in the tumor microenvironment.

In Vitro Anti-Fibrotic Screening & Pathway Analysis

Serves as a specific probe to validate binding sites of other matrix proteins, integrins, or proteoglycans to the collagen I C-telopeptide. The known sequence (SAGFDFSFLPQPPQEKAHDGGRYYRA) [3] and its function as a competitive inhibitor [1] make it an ideal tool for blocking and competition assays to confirm molecular interactions essential for proper matrix assembly and cell adhesion .

Application

Selection Property

Validation Focus

Collagen matrix assembly studies

C-telopeptide fibril assembly inhibitor

Fibrillogenesis endpoint reproducibility

C-telopeptide immunoassay development

LF-68 antibody epitope sequence

Epitope-specific detection validation

TGF-β signaling modulation studies

Inhibitory profile in endothelial cell model

α-SMA, collagen I marker reduction assessment

Telopeptide cross-link mechanism studies

Defined C-terminal interface

Lysyl oxidase-mediated cross-link formation

• [1] Prockop DJ, Fertala A. Inhibition of the self-assembly of collagen I into fibrils with synthetic peptides. Demonstration that assembly is driven by specific binding sites on the monomers. J Biol Chem. 1998 Jun 19;273(25):15598-604. doi: 10.1074/jbc.273.25.15598. View Source
• [2] EM-Consulte. Age-associated changes in type I collagen promote the invasion of BRAF^V600E mutated melanoma cells and their resistance to targeted therapies within three-dimensional matrix models. View Source
• [3] Hoelzel Biotech. Collagen alpha1(I) C-Telopeptide (614-639), human. Datasheet AS-63837. View Source